Cas no 30489-67-9 (1H-Naphth[2,3-d]imidazol-2-amine,1-methyl-)

1H-Naphth[2,3-d]imidazol-2-amine,1-methyl- structure
30489-67-9 structure
Product Name:1H-Naphth[2,3-d]imidazol-2-amine,1-methyl-
CAS No:30489-67-9
MF:C12H11N3
MW:197.235841989517
CID:312120
PubChem ID:154894
Update Time:2025-04-19

1H-Naphth[2,3-d]imidazol-2-amine,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[2,3-d]imidazol-2-amine,1-methyl-
    • 3-methylbenzo[f]benzimidazol-2-amine
    • 1-Methyl-1H-naphtho[2,3-d]imidazol-2-amine
    • SCHEMBL21555494
    • 1-Methylnaphth(2,3-d)imidazol-2-amine
    • CCRIS 7175
    • 1H-Naphth(2,3-d)imidazole, 2-amino-1-methyl-
    • 1-methyl-2-aminonaphth[2,3-d]-imidazole
    • 30489-67-9
    • QK93412000
    • 2-Amino-1-methylnaphtho(2,3-d)imidazole
    • NIOSH/QK9341200
    • DTXSID20184558
    • 1-METHYLNAPHTH[2,3-D]IMIDAZOL-2-AMINE
    • Inchi: 1S/C12H11N3/c1-15-11-7-9-5-3-2-4-8(9)6-10(11)14-12(15)13/h2-7H,1H3,(H2,13,14)
    • InChI Key: VMUVKMYWLOSNOS-UHFFFAOYSA-N
    • SMILES: N1(C)C(N)=NC2C=C3C=CC=CC3=CC1=2

Computed Properties

  • Exact Mass: 197.09543
  • Monoisotopic Mass: 197.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 440.4°Cat760mmHg
  • Flash Point: 220.1°C
  • Refractive Index: 1.705
  • PSA: 43.84
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